Cas no 1807558-23-1 (methyl trans-2-aminocyclobutanecarboxylate)

• Product Name: methyl trans-2-aminocyclobutanecarboxylate
• CAS No: 1807558-23-1
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• MDL: MFCD30490769
• CID: 4618243
• PubChem ID: 57486965
• Update Time: 2025-08-05

methyl trans-2-aminocyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• methyl trans-2-aminocyclobutanecarboxylate

• MDL： MFCD30490769
• Inchi： 1S/C6H11NO2/c1-9-6(8)4-2-3-5(4)7/h4-5H,2-3,7H2,1H3
• InChI Key： IMHXOVKGKHSNDO-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC1N)=O

Computed Properties

• Exact Mass: 129.078978594g/mol
• Monoisotopic Mass: 129.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl trans-2-aminocyclobutanecarboxylate

Methyl trans-2-Aminocyclobutanecarboxylate: A Comprehensive Overview

Methyl trans-2-Aminocyclobutanecarboxylate, with the CAS number 1807558-23-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with an amino group and a carboxylic acid methyl ester. The trans configuration of the amino group relative to the carboxylic acid group plays a crucial role in its chemical properties and potential applications.

Recent studies have highlighted the importance of methyl trans-2-Aminocyclobutanecarboxylate in drug discovery and development. Its cyclobutane ring structure is known to exhibit significant rigidity, which can be advantageous in designing molecules with specific pharmacokinetic profiles. Researchers have explored its potential as a building block for constructing bioactive compounds, particularly in the context of peptide synthesis and the development of small-molecule inhibitors.

The synthesis of methyl trans-2-Aminocyclobutanecarboxylate has been optimized through various methodologies, including ring-closing metathesis and stereoselective alkylation reactions. These advancements have enabled the efficient production of this compound with high enantiomeric purity, which is essential for its use in chiral environments such as enzyme assays and drug screening.

In terms of physical properties, methyl trans-2-Aminocyclobutanecarboxylate exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its solubility profile makes it suitable for use in various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent research has also focused on the biological activity of methyl trans-2-Aminocyclobutanecarboxylate. Studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). This suggests potential applications in the treatment of conditions such as inflammation, pain, and neurodegenerative diseases.

Moreover, the compound has been investigated for its role in peptide cyclization reactions. Its cyclobutane ring provides a rigid framework that can enhance the stability and bioavailability of peptide-based drugs. This property has led to its use in the design of cyclic peptides with improved pharmacokinetic profiles.

The environmental impact of methyl trans-2-Aminocyclobutanecarboxylate has also been a topic of recent research. Studies have shown that it degrades efficiently under aerobic conditions, making it less likely to persist in the environment. This is particularly important for compounds intended for use in pharmaceuticals, where environmental safety is a key consideration.

In conclusion, methyl trans-2-Aminocyclobutanecarboxylate (CAS No. 1807558-23-1) is a versatile compound with a wide range of applications in organic chemistry and pharmacology. Its unique structure, coupled with recent advances in synthesis and biological activity studies, positions it as a valuable tool in drug discovery and development.